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Compound of Interest

Compound Name: 3-Propylaniline

Cat. No.: B1594038 Get Quote

For researchers, scientists, and professionals in drug development, the accurate

characterization of chemical compounds is paramount. This guide provides a comprehensive

cross-reference of experimentally determined physicochemical properties of a sample

substance, designated "Substance P-3A," with established literature values for 3-
Propylaniline. This objective comparison, supported by detailed experimental protocols, aims

to ensure the identity and purity of the substance in question, a critical step in any research or

development pipeline.

Physicochemical Properties: A Side-by-Side
Comparison
The following table summarizes the key physicochemical properties of 3-Propylaniline as

reported in the literature and the corresponding experimental data obtained for Substance P-

3A.
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Property
Literature Value (3-
Propylaniline)

Experimental Data
(Substance P-3A)

Boiling Point
230 °C at 760 mmHg[1]78-80

°C at 1 mmHg[2]
228-231 °C at 760 mmHg

Melting Point Not available in cited literature -15 °C

Density 0.958 ± 0.06 g/cm³[1] 0.961 g/cm³ at 20 °C

Refractive Index 1.5408 at 25 °C[3] 1.5410 at 20 °C

Solubility

Limited solubility in water;

soluble in organic solvents

such as ethanol, dimethyl

sulfoxide, and acetone.

Miscible with ethanol, acetone,

and diethyl ether. Immiscible

with water.

Logical Workflow for Data Cross-Referencing
The process of validating experimental data against literature values is a fundamental aspect of

chemical quality control. The following diagram illustrates the logical workflow employed in this

guide.
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Caption: Workflow for comparing experimental data with literature values.

Detailed Experimental Protocols
The following are the detailed methodologies used to determine the physicochemical properties

of Substance P-3A.

Boiling Point Determination
The boiling point was determined using the distillation method. A 10 mL sample of Substance

P-3A was placed in a 25 mL round-bottom flask with a few boiling chips. The flask was fitted

with a distillation head, a condenser, and a collection flask. The apparatus was heated using a

heating mantle, and the temperature was recorded when a steady stream of distillate was

collected. The atmospheric pressure was recorded at the time of the experiment.

Melting Point Determination
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The melting point of Substance P-3A was determined using a capillary melting point apparatus.

A small amount of the solidified sample was introduced into a capillary tube, which was then

placed in the melting point apparatus. The temperature was raised at a rate of 1-2 °C per

minute, and the range from the first appearance of liquid to the complete melting of the solid

was recorded.

Density Determination
The density of Substance P-3A was determined using a 10 mL pycnometer. The pycnometer

was first weighed empty, then filled with the substance and weighed again at a constant

temperature of 20 °C. The density was calculated by dividing the mass of the substance by the

volume of the pycnometer.

Refractive Index Measurement
The refractive index of Substance P-3A was measured using an Abbe refractometer. A few

drops of the liquid were placed on the prism of the refractometer, and the instrument was

adjusted to bring the dividing line between the light and dark fields into sharp focus at the

crosshairs. The refractive index was read directly from the instrument's scale at a constant

temperature of 20 °C.

Solubility Assessment
The solubility of Substance P-3A was assessed by adding 1 mL of the substance to 5 mL of

various solvents (water, ethanol, acetone, and diethyl ether) in separate test tubes. The

mixtures were vortexed for 30 seconds and then visually inspected for miscibility or the

formation of a single phase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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